Cas no 2138806-39-8 (2-(hexa-3,5-dien-1-yl)-2H-1,2,3-triazol-4-amine)

• Product Name: 2-(hexa-3,5-dien-1-yl)-2H-1,2,3-triazol-4-amine
• CAS No: 2138806-39-8
• MF: C₈H₁₂N₄
• MW: 164.207680702209
• CID: 5895542
• PubChem ID: 165471899
• Update Time: 2025-05-23

2-(hexa-3,5-dien-1-yl)-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(hexa-3,5-dien-1-yl)-2H-1,2,3-triazol-4-amine
• 2138806-39-8
• EN300-1114405

• Inchi： 1S/C8H12N4/c1-2-3-4-5-6-12-10-7-8(9)11-12/h2-4,7H,1,5-6H2,(H2,9,11)/b4-3+
• InChI Key： DXAKNKNSOBMMFO-ONEGZZNKSA-N
• SMILES： N1(CC/C=C/C=C)N=CC(N)=N1

Computed Properties

• Exact Mass: 164.106196400g/mol
• Monoisotopic Mass: 164.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-(hexa-3,5-dien-1-yl)-2H-1,2,3-triazol-4-amine

Introduction to 2-(hexa-3,5-dien-1-yl)-2H-1,2,3-triazol-4-amine (CAS No. 2138806-39-8)

2-(hexa-3,5-dien-1-yl)-2H-1,2,3-triazol-4-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2138806-39-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule features a triazole ring fused with an amine group, attached to a hexa-3,5-diene side chain. The structural motif presents a unique combination of functional groups that make it a promising candidate for further exploration in drug discovery and synthetic chemistry.

The compound's structure is characterized by a conjugated system formed by the hexa-3,5-diene moiety, which may contribute to its photophysical properties and potential applications in photochemical research. Additionally, the presence of the triazole ring introduces a nitrogen-rich scaffold, which is commonly found in biologically active molecules. The amine functional group at the 4-position of the triazole ring provides a site for further chemical modification, enabling the synthesis of derivatives with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of such nitrogen-containing heterocycles in modulating biological pathways. Studies suggest that compounds with similar structural features may exhibit inhibitory effects on enzymes and receptors involved in inflammatory and infectious diseases. The hexa-3,5-dienyl substituent, in particular, has been implicated in enhancing binding affinity and selectivity due to its ability to engage in π-stacking interactions with biological targets.

In the context of drug development, 2-(hexa-3,5-dien-1-yl)-2H-1,2,3-triazol-4-amine represents an intriguing scaffold for designing novel therapeutic agents. Its dual functionality—combining both electrophilic and nucleophilic centers—makes it a versatile intermediate for constructing more complex molecules. The compound's potential as a building block has been explored in several synthetic routes aimed at generating libraries of bioactive molecules for high-throughput screening.

One notable area of research involves the investigation of triazole derivatives as antimicrobial agents. The triazole core is well-known for its broad-spectrum activity against bacteria and fungi, owing to its ability to disrupt essential cellular processes such as DNA replication and metabolic pathways. By incorporating the hexa-3,5-dienyl group into this framework, researchers aim to enhance pharmacokinetic properties while maintaining or improving therapeutic efficacy. Preliminary studies have demonstrated promising results in vitro, suggesting that this compound may serve as a lead structure for developing new antibiotics or antifungals.

The synthesis of 2-(hexa-3,5-dien-1-yl)-2H-1,2,3-triazol-4-amine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include cycloaddition reactions between dienes and azides to form the triazole ring, followed by functionalization at the 4-position via nucleophilic substitution or other coupling strategies. Advances in catalytic systems have enabled more efficient and sustainable routes to this compound, reducing waste and improving yields.

The compound's physicochemical properties have been thoroughly characterized using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These studies have provided insights into its molecular structure and purity, confirming its identity as per the CAS registry number 2138806-39-8. Additionally, computational studies using density functional theory (DFT) have been employed to predict its electronic properties and reactivity patterns.

In vivo evaluations have begun to shed light on the biological relevance of this molecule. Initial pharmacokinetic studies indicate favorable solubility and metabolic stability, suggesting potential for further development into an oral therapeutic agent. Animal models have been used to assess acute toxicity profiles and preliminary pharmacological activity assays are underway to evaluate effects on target enzymes and pathways relevant to human diseases.

The future direction of research on 2-(hexa-3,5-dien-1-yl)-2H-1,2,3-triazol-4-am ine (CAS No. 2138806 -39 -8) is likely to focus on optimizing its chemical scaffold for improved bioavailability and target specificity. Collaborative efforts between synthetic chemists and biologists will be crucial in identifying new applications for this compound within therapeutic areas such as oncology or neurology where nitrogen heterocycles are increasingly recognized for their potential.

As our understanding of molecular interactions continues to evolve through interdisciplinary approaches combining chemistry with biology and computer science, 2-(hexa - 3 , 5 - dien - 1 - yl ) - 2 H - 1 , 2 , 3 - tri az ol - 4 - am ine stands out as a molecule with both academic interest and practical utility . Its unique structural features position it at the forefront of current research endeavors aimed at discovering next-generation pharmaceuticals capable addressing unmet medical needs .